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Compound of Interest

Compound Name: 5-lodo-A-85380 dihydrochloride

Cat. No.: B1395579

Technical Support Center: 5-lodo-A-85380
dihydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information for handling and using 5-lodo-A-85380
dihydrochloride in their experiments.

Solubility Data

The solubility of 5-lodo-A-85380 dihydrochloride can vary between solvents and is influenced
by factors such as temperature and the use of agitation methods like sonication. Below is a
summary of solubility data from various suppliers.
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Molar
Solvent Reported Solubility Concentration Notes
(approx.)
Sonication or warming
may be required to
achieve full
DMSO 50 mg/mL 137.73 mM dissolution. Use
freshly opened,
anhydrous DMSO for
best results.[1]
Sonication is
<36.3 mg/mL <100 mM
recommended.[2]
Soluble to 100 mM 100 mM
Water 22 mg/mL 60.6 mM
Sonication is
<36.3 mg/mL <100 mM
recommended.[2]
Soluble to 100 mM 100 mM

Soluble (concentration

Used for in vivo

subcutaneous

Saline (0.9% NacCl) - Not specified injections. Freshly
not specified) ]
prepared solutions are
recommended.[3]
PBS (pH 7.2) > 10 mg/mL >27.5mM
Sparingly soluble (1-
Ethanol batingy ( 2.75-27.5mM

10 mg/mL)

Molecular Weight of 5-lodo-A-85380 dihydrochloride: 363.02 g/mol

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of 5-lodo-A-85380
dihydrochloride in DMSO.

Materials:

5-lodo-A-85380 dihydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out the required amount of 5-lodo-A-85380 dihydrochloride. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 0.363 mg of the compound.

o Add the appropriate volume of DMSO to the vial containing the compound.
e Vortex the solution vigorously to aid dissolution.

« If the compound does not fully dissolve, sonicate the solution for short intervals until it
becomes clear. Gentle warming can also be applied if necessary.

e Once dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution in Saline
for In Vivo Studies

This protocol is adapted from studies involving subcutaneous administration in animal models.

[3]
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Materials:

5-lodo-A-85380 dihydrochloride powder

Physiological saline (0.9% sodium chloride)

Sterile conical tubes

Vortex mixer

Sterile filter (0.22 pm)

Procedure:

Weigh the desired amount of 5-lodo-A-85380 dihydrochloride.
» Add the required volume of physiological saline to achieve the final desired concentration.
» Vortex the solution thoroughly until the compound is completely dissolved.

e For in vivo applications, it is crucial to ensure the sterility of the solution. Filter the solution
through a 0.22 um sterile filter into a sterile container.

e Itis recommended to use freshly prepared solutions for each experiment to ensure stability
and potency.[3]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound does not fully

dissolve in DMSO or water.

Insufficient agitation or low

temperature.

Vortex the solution for a longer
period. Use a bath sonicator to
aid dissolution. Gentle
warming of the solution can

also be effective.

The concentration is too high.

Review the solubility data to
ensure you are not exceeding
the solubility limit of the

solvent.

Precipitation occurs after the
solution is cooled to room

temperature.

The solution was
supersaturated at a higher

temperature.

Re-warm the solution and add
a small amount of additional
solvent until the precipitate
dissolves. Consider preparing
a slightly lower concentration

stock solution.

Precipitation is observed when
diluting a DMSO stock solution

into an aqueous buffer.

The compound is less soluble
in the aqueous buffer, and the
DMSO concentration is too

high in the final solution.

Try to keep the final
concentration of DMSO in your
agueous solution as low as
possible (typically <0.5%).
Perform serial dilutions to
minimize the shock of solvent

change.

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or

multiple freeze-thaw cycles.

Aliquot stock solutions into
single-use volumes to avoid
repeated freezing and thawing.
[1] Always use freshly
prepared solutions for in vivo

experiments.[3]

Inaccurate weighing of the

compound.

Use a calibrated analytical
balance for accurate

measurements.
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Frequently Asked Questions (FAQSs)

Q1: How should | store the solid 5-lodo-A-85380 dihydrochloride powder? Al: The solid
powder should be stored desiccated at 4°C.

Q2: What is the stability of 5-lodo-A-85380 dihydrochloride in solution? A2: Stock solutions in
DMSO are stable for up to 1 month at -20°C or up to 6 months at -80°C.[1] It is recommended
to prepare fresh solutions in physiological saline for each experiment.[3]

Q3: Can I dissolve 5-lodo-A-85380 dihydrochloride directly in PBS? A3: Yes, it is reported to
be soluble in PBS (pH 7.2) at concentrations of > 10 mg/mL. However, as with other aqueous
solutions, sonication may be required to achieve complete dissolution.

Q4: For in vivo studies, what is a recommended vehicle if | need a higher concentration than
what is achievable in saline alone? A4: While direct dissolution in saline has been reported, for
formulations requiring higher concentrations or different routes of administration, co-solvents
may be necessary. A common vehicle for in vivo use consists of a mixture of DMSO, PEG300,
Tween 80, and saline. For example, a vehicle of 5% DMSO, 30% PEG300, 5% Tween 80, and
60% saline has been suggested for similar compounds.[2] However, it is crucial to optimize the
vehicle for your specific experimental needs and animal model.

Experimental Workflow Diagram
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Solution Preparation Workflow

[ 1. Weigh Compound ]

2. Add Solvent
(e.g., DMSO or Saline)

3. Dissolve

Fully Dissolved?

Yes (Stock)

Troubleshoot:
[4. Aliquot (for stock solutions) |<— = LED IS BT - vortex

(for aqueous solutions) - Sonicate
- Warm gently

5. Store Appropriately

(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing 5-lodo-A-85380 dihydrochloride solutions.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1395579?utm_src=pdf-body-img
https://www.benchchem.com/product/b1395579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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